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Compound of Interest

Compound Name: 2,2-Dimethoxypropane-1,3-diol

Cat. No.: B114664 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethoxypropane-1,3-diol
Disclaimer: A specific Safety Data Sheet (SDS) for 2,2-Dimethoxypropane-1,3-diol (CAS

153214-82-5) was not readily available. The following information is based on the available

data for two structurally related compounds: 2,2-Dimethoxypropane and 2,2-Dimethylpropane-

1,3-diol. This guide should be used as a preliminary reference, and it is crucial to consult a

certified safety professional and the specific SDS provided by the supplier before handling 2,2-
Dimethoxypropane-1,3-diol.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for laboratory personnel.

Personal Protective Equipment (PPE)
Recommendations
Appropriate PPE is critical to ensure personal safety when handling chemicals. The following

table summarizes the recommended PPE based on the hazards associated with the related

compounds.
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PPE Category
2,2-

Dimethoxypropane

2,2-

Dimethylpropane-

1,3-diol

General

Recommendations

for 2,2-

Dimethoxypropane-

1,3-diol

Eye Protection

Chemical safety

goggles or eyeglasses

with side shields.[1]

Safety glasses with

side shields or

goggles.

Always wear chemical

safety goggles.

Hand Protection

Wear appropriate

protective gloves to

prevent skin

exposure.[1]

Wear appropriate

protective gloves.

Chemical-resistant

gloves (e.g., nitrile,

neoprene) are

recommended.

Skin and Body

Protection

Wear appropriate

protective clothing to

prevent skin

exposure.[1] A lab

coat is recommended.

[2]

Wear a lab coat or

other protective

clothing.

A lab coat should be

worn. For larger

quantities or risk of

splashing, a chemical-

resistant apron or

coveralls may be

necessary.

Respiratory Protection

A respiratory

protection program

that meets OSHA's 29

CFR 1910.134 and

ANSI Z88.2

requirements or

European Standard

EN 149 must be

followed whenever

workplace conditions

warrant a respirator's

use.[3] A vapor

respirator is

recommended,

especially if ventilation

is inadequate.[2]

A NIOSH/MSHA

approved respirator is

recommended if

exposure limits are

exceeded or irritation

is experienced.

Use in a well-

ventilated area. If

ventilation is

insufficient, a NIOSH-

approved respirator

with an appropriate

vapor cartridge should

be used.
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Operational Plan: Handling and Storage
Proper handling and storage are vital to maintain the chemical's integrity and prevent

accidents.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Facilities should be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[1][2]

For flammable compounds like 2,2-Dimethoxypropane, use explosion-proof ventilation

equipment.[1]

Handling Procedures:

Review the Safety Data Sheet (SDS) before use.

Wear the recommended personal protective equipment (PPE).

Avoid contact with eyes, skin, and clothing.[2]

Do not breathe vapors or mists.[2]

Keep away from heat, sparks, and open flames.[1]

Use non-sparking tools and take precautionary measures against static discharge.[4][5]

Ground and bond containers and receiving equipment.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents and strong acids.[4]
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For flammable liquids like 2,2-Dimethoxypropane, store in a designated flammables area.[1]

[4]

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.[6]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[3]

Do not empty into drains or release into the environment.[3][5]

Contaminated Packaging:

Empty containers may retain product residue and can be hazardous.

Dispose of contaminated packaging in the same manner as the chemical product.

Experimental Workflow and Safety Precautions
The following diagram illustrates a general workflow for handling a laboratory chemical like 2,2-
Dimethoxypropane-1,3-diol, incorporating essential safety checkpoints.
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Caption: General laboratory workflow for chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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